OTS514

• CAS No.: 1338540-63-8
• Product Name: OTS514
• Molecular Formula: C21H20N2O2S
• Molecular Weight: 364.5
• IUPAC Name: 9-[4-[(2R)-1-aminopropan-2-yl]phenyl]-8-hydroxy-6-methyl-5H-thieno[2,3-c]quinolin-4-one
• Standard InChI: InChI=1S/C21H20N2O2S/c1-11-9-16(24)17(14-5-3-13(4-6-14)12(2)10-22)18-15-7-8-26-20(15)21(25)23-19(11)18/h3-9,12,24H,10,22H2,1-2H3,(H,23,25)/t12-/m0/s1
• Standard InChIKey: OETLNMOJNONWOY-LBPRGKRZSA-N
• SMILES: CC1=CC(=C(C2=C1NC(=O)C3=C2C=CS3)C4=CC=C(C=C4)C(C)CN)O
• Appearance: Solid powder
• Description: OTS514 is a highly potent TOPK inhibitor with an IC50 value of 2.6 nM.IC50 value: 2.6 nMTarget: TOPKin vitro: OTS514 can inhibit TOPK kinase activity. OTS514 strongly inhibits the growth of the TOPK-positive cancer cell lines with low IC50 values ranging from 1.5 to 14 nM. OTS514 strongly suppresses the growth of TOPK-positive cancer cells.
• Synonyms: 9-[4-[(1R)-2-amino-1-methylethyl]phenyl]-8-hydroxy-6-methyl-thieno[2,3-c]quinolin-4(5H)-one
• Reference: [1]. Matsuo Y, et al. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition ofcytokinesis. Sci Transl Med. 2014 Oct 22;6(259):259ra145. ; [2]. Nakamura, Yusuke; et al. Preparation of thieno[2,3-c]quinoline derivatives as PKB inhibitors for treating cancer. From PCT Int. Appl. (2011), WO 2011123419 A1 20111006.
• PubChem Compound: 67448836
• Last Modified: Nov 11 2021